Phosphocholine Chloride Sodium Salt

Specification

• CAS No.: 16904-96-4
• Molecular Formula: C5H13ClNNa2O4P
• Molecular Weight: 263.57 g/mol
• IUPAC Name: disodium;2-(trimethylazaniumyl)ethyl phosphate;chloride
• Standard InChI: InChI=1S/C5H14NO4P.ClH.2Na/c1-6(2,3)4-5-10-11(7,8)9;;;/h4-5H2,1-3H3,(H-,7,8,9);1H;;/q;;2*+1/p-2
• Standard InChI Key: HMCRHROSIPYRGL-UHFFFAOYSA-L
• SMILES: C[N+](C)(C)CCOP(=O)([O-])[O-].[Na+].[Na+].[Cl-]
• Canonical SMILES: C[N+](C)(C)CCOP(=O)([O-])[O-].[Na+].[Na+].[Cl-]

Introduction

Chemical Structure and Properties

Chemical Identity

Phosphocholine Chloride Sodium Salt has a well-defined chemical identity with specific characteristics that distinguish it from related compounds. The compound exists in both anhydrous and hydrated forms, with the hydrated version being commonly used in laboratory settings due to its stability characteristics.

Table 1: Chemical Identity Parameters of Phosphocholine Chloride Sodium Salt

Parameter	Information
Common Name	Phosphocholine Chloride Sodium Salt
Synonyms	Phosphorylcholine Chloride Sodium Salt; disodium,2-(trimethylazaniumyl)ethyl phosphate,chloride; Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)-, inner salt, sodium salt, hydrochloride (1:2:1)
CAS Number	16904-96-4
Molecular Formula	C₅H₁₃ClNNa₂O₄P
Molecular Weight	263.567 g/mol
EINECS	240-953-1
HS Code	2923900090

The compound is also known by several systematic names, reflecting its chemical structure and ionic composition. The presence of multiple names in the scientific literature necessitates careful identification when reviewing research involving this compound.

Physical and Chemical Properties

Phosphocholine Chloride Sodium Salt possesses several distinctive physical and chemical properties that influence its behavior in solution and its interactions with biological systems. While some properties remain undocumented in the available literature, several key parameters have been determined.

Table 2: Physical and Chemical Properties of Phosphocholine Chloride Sodium Salt

Property	Value
Physical State	Solid
Exact Mass	263.006622
Polar Surface Area (PSA)	82.23000
Density	Not Available
Melting Point	Not Available
Boiling Point	Not Available
Flash Point	Not Available
Solubility	Water-soluble
Storage Conditions	Argon charged, Room temperature

The compound contains a quaternary ammonium group and a phosphate group, giving it zwitterionic characteristics. This zwitterionic nature influences its interaction with solvents, ions, and biological membranes. The compound shows good stability under standard laboratory conditions when stored appropriately.

Applications and Uses

Phosphocholine Chloride Sodium Salt has diverse applications across multiple scientific and industrial domains. Its primary applications center around its role as a biochemical reagent in life science research.

Research Applications

The compound serves as a valuable tool in studies focusing on:

• Membrane biochemistry and phospholipid metabolism

• Cell signaling pathways involving phosphocholine derivatives

• Structural studies of biological membranes

• Phospholipid biosynthesis investigations

• Neurochemical research related to acetylcholine metabolism

As a biochemical reagent, it provides researchers with a stable source of the phosphorylcholine moiety for experimental protocols requiring this functional group.

Materials Science Applications

Research findings indicate that phosphorylcholine-containing compounds like Phosphocholine Chloride Sodium Salt have applications in materials science, particularly in the development of:

• Zwitterionic polymer brushes with unique friction and adhesion properties

• Biocompatible coatings for medical devices

• Materials with controlled ion-binding characteristics

• Surfaces with reduced protein adsorption properties

These applications capitalize on the compound's ability to interact with ions while maintaining hydration, a characteristic that influences the mechanical properties of phosphorylcholine-containing materials.

Hazard Category	Classification
Skin Irritation	Category 2
Eye Irritation	Category 2A
Specific Target Organ Toxicity - Single Exposure	Category 3 (Respiratory System)

These classifications indicate that the compound can cause skin and eye irritation and may irritate the respiratory system upon exposure.

Precautionary Measures

Based on its hazard profile, the following precautionary measures are recommended when handling Phosphocholine Chloride Sodium Salt:

• Wear appropriate personal protective equipment, including gloves, eye protection, and laboratory coats

• Ensure adequate ventilation when handling the compound

• Avoid breathing dust, fumes, or vapors

• Wash hands and exposed skin thoroughly after handling

• Use only in well-ventilated areas or under appropriate containment

• Store in tightly closed containers under recommended conditions

• Dispose of waste in accordance with applicable regulations

In case of exposure, appropriate first aid measures should be taken, including rinsing with water for skin or eye contact and moving to fresh air if inhaled.

Research Insights

Recent research has provided valuable insights into the behavior and properties of phosphorylcholine-containing compounds, including Phosphocholine Chloride Sodium Salt, particularly regarding their interactions with ions and their applications in polymer science.